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Compound of Interest

Compound Name: Boc-Pro-NHEt

Cat. No.: B15123424 Get Quote

An In-depth Technical Guide to Boc-Pro-NHEt
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of N-tert-Butoxycarbonyl-L-proline ethylamide

(Boc-Pro-NHEt), including its chemical properties and its likely role as an intermediate in

chemical synthesis, particularly in the field of peptide chemistry. While detailed experimental

protocols and specific biological activity data for this compound are not extensively

documented in publicly available literature, this guide offers a foundational understanding

based on the chemistry of its constituent parts.

Core Compound Data
The fundamental chemical and physical properties of Boc-Pro-NHEt are summarized below.

This data is essential for its handling, characterization, and use in synthetic applications.
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Property Value Source

CAS Number 131477-15-1 [1]

Molecular Weight 242.31 g/mol [1]

Molecular Formula C₁₂H₂₂N₂O₃ [1]

IUPAC Name

tert-butyl (2S)-2-

(ethylcarbamoyl)pyrrolidine-1-

carboxylate

[1]

Synthetic Context and Potential Applications
Boc-Pro-NHEt is a derivative of the amino acid L-proline. The presence of the tert-

butoxycarbonyl (Boc) protecting group on the proline nitrogen and an ethylamide group at the

C-terminus suggests its primary application as a building block in peptide synthesis. The Boc

group is a widely used protecting group in solid-phase and solution-phase peptide synthesis

due to its stability under various conditions and its straightforward removal under acidic

conditions.

The deprotected form of this compound, H-Pro-NHEt, is noted as the C-terminal residue of

potent Gonadotropin-Releasing Hormone (GnRH) agonists like buserelin and leuprorelin. This

indicates that Boc-Pro-NHEt is a likely precursor in the synthesis of these and other peptide-

based therapeutics.

General Experimental Protocol: Synthesis of a Boc-
Protected Amino Acid Amide
While a specific protocol for the synthesis of Boc-Pro-NHEt is not readily available, a general

procedure for the coupling of a Boc-protected amino acid with an amine can be outlined. This

process typically involves the activation of the carboxylic acid of the Boc-amino acid followed

by nucleophilic attack from the amine.

Materials:

Boc-L-proline
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Ethylamine

A suitable coupling agent (e.g., DCC/DMAP, HBTU, HATU)

An organic solvent (e.g., Dichloromethane (DCM), Dimethylformamide (DMF))

A non-nucleophilic base (e.g., Diisopropylethylamine (DIPEA))

Methodology:

Dissolution: Dissolve Boc-L-proline in an appropriate anhydrous organic solvent.

Activation: Add the coupling agent to the solution to activate the carboxylic acid group of

Boc-L-proline.

Amine Addition: Introduce ethylamine and a non-nucleophilic base to the reaction mixture.

Reaction: Allow the reaction to proceed at room temperature with stirring until completion,

which can be monitored by techniques such as Thin Layer Chromatography (TLC) or High-

Performance Liquid Chromatography (HPLC).

Work-up and Purification: Upon completion, the reaction mixture is typically washed with

aqueous solutions to remove by-products and unreacted starting materials. The organic layer

is then dried and the solvent is removed under reduced pressure. The crude product can be

purified using column chromatography.

Logical Workflow for Application in Peptide
Synthesis
The diagram below illustrates the logical progression of how Boc-Pro-NHEt would be utilized

as a building block in a typical peptide synthesis workflow.
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Caption: Logical workflow for the synthesis and application of Boc-Pro-NHEt.

Signaling Pathways
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There is no publicly available information to suggest that Boc-Pro-NHEt itself is directly

involved in any biological signaling pathways. Its role appears to be that of a synthetic

intermediate for creating biologically active peptides. The final peptide products synthesized

using this building block, such as GnRH agonists, would then be the active molecules that

interact with specific cellular signaling pathways (e.g., the GnRH receptor signaling pathway).

In conclusion, Boc-Pro-NHEt is a specialized chemical reagent with a clear, albeit niche,

application in the synthesis of peptide-based molecules. Its utility is defined by the structural

elements it provides to the final product. For researchers and professionals in drug

development, Boc-Pro-NHEt represents a valuable precursor for constructing complex peptide

therapeutics. Further research into novel applications of this and similar compounds could yield

new opportunities in medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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